Cas no 74067-15-5 (Hexanoic acid, 3,3,4,4,5,5,6,6-octafluoro-2-oxo-, methyl ester)

• Product name: Hexanoic acid, 3,3,4,4,5,5,6,6-octafluoro-2-oxo-, methyl ester
• CAS No: 74067-15-5
• MF: C₇H₄F₈O₃
• MW: 288.092090606689
• CID: 541662
• PubChem ID: 12808576

Hexanoic acid, 3,3,4,4,5,5,6,6-octafluoro-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3,3,4,4,5,5,6,6-octafluoro-2-oxo-, methyl ester
• methyl 3,3,4,4,5,5,6,6-octafluoro-2-oxohexanoate
• DTXSID70510388
• 74067-15-5

• Inchi： InChI=1S/C7H4F8O3/c1-18-3(17)2(16)5(10,11)7(14,15)6(12,13)4(8)9/h4H,1H3
• InChI Key： LYTHXGSQCWYRPT-UHFFFAOYSA-N
• SMILES： COC(=O)C(=O)C(C(C(C(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 288.00326928g/mol
• Monoisotopic Mass: 288.00326928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų